Cas no 4385-92-6 (2-(Aminomethyl)butanoic acid)

2-(Aminomethyl)butanoic acid structure
2-(Aminomethyl)butanoic acid structure
Product Name:2-(Aminomethyl)butanoic acid
CAS No:4385-92-6
MF:C5H11NO2
MW:117.146341562271
CID:2704711
PubChem ID:14039786
Update Time:2025-04-21

2-(Aminomethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-beta-alanine
    • AKOS011547617
    • 2-(AMINOMETHYL)BUTANOIC ACID
    • 2-(AMINOMETHYL)BUTANOICACID
    • 2-(AMINOMETHYL)BUTYRIC ACID
    • ALBB-030607
    • SCHEMBL637555
    • 4385-92-6
    • EN300-72554
    • AB62466
    • 2-(Aminomethyl)butanoic acid
    • Inchi: 1S/C5H11NO2/c1-2-4(3-6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key: HBICVCPHTYGKKD-UHFFFAOYSA-N
    • SMILES: OC(C(CN)CC)=O

Computed Properties

  • Exact Mass: 117.078978594Da
  • Monoisotopic Mass: 117.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.6
  • Topological Polar Surface Area: 63.3Ų

2-(Aminomethyl)butanoic acid Pricemore >>

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